2-(2-Bromoallyloxy)phenol

• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 2-(2-bromoprop-2-enoxy)phenol
• InChI: InChI=1S/C9H9BrO2/c1-7(10)6-12-9-5-3-2-4-8(9)11/h2-5,11H,1,6H2
• InChI Key: GBUDKNDNYWRKID-UHFFFAOYSA-N
• Canonical SMILES: C=C(COC1=CC=CC=C1O)Br

Description

2-(2-Bromoallyloxy)phenol is a brominated phenolic compound characterized by an allyloxy group substituted with a bromine atom at the β-position. This structure confers unique reactivity, particularly in radical cyclization and intramolecular coupling reactions. The compound has been utilized as a precursor in synthesizing heterocyclic frameworks, such as chroman derivatives, through reactions involving tributyltin hydride and AIBN (azobisisobutyronitrile) .

Key properties include:

• Molecular formula: C₉H₇BrO₂
• Reactivity: The bromine atom at the allylic position facilitates radical-initiated cyclization, enabling the formation of fused aromatic systems under mild conditions .
• Applications: Used in organic synthesis for bioactive molecules and polymers with high thermal stability .

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table compares 2-(2-Bromoallyloxy)phenol with structurally related bromophenols and phenolic ethers:

Compound Name	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Key Features
2-(2-Bromoallyloxy)phenol	C₉H₇BrO₂	Not provided	227.06	Allylic bromine enables radical cyclization; precursor for chroman systems .
2-Bromo-6-methoxyphenol	C₇H₇BrO₂	28165-49-3	219.04	Methoxy group enhances electron density; used in agrochemical synthesis .
2-Fluorophenol	C₆H₅FO	367-12-4	112.10	Fluorine substituent increases acidity (pKa ~8.3); used in pharmaceuticals .
2-Methoxyethanol	C₃H₈O₂	109-86-4	76.09	Polar solvent with low toxicity; forms hydrogen-bonded networks .
(E)-2-{[2-(2-Hydroxyethylamino)ethyl-imino]methyl}phenol	C₁₁H₁₆N₂O₂	Not provided	208.26	Schiff base with intramolecular H-bonding; forms supramolecular layers .

Reactivity and Functional Group Influence

• Bromine vs. Fluorine Substitution: The bromine in 2-(2-Bromoallyloxy)phenol participates in radical reactions (e.g., cyclization to chroman derivatives) due to its lower bond dissociation energy compared to fluorine .
• Methoxy vs. Allyloxy Groups: Methoxy groups (e.g., in 2-Bromo-6-methoxyphenol) enhance electron density, stabilizing intermediates in SNAr reactions . Allyloxy groups in 2-(2-Bromoallyloxy)phenol introduce conformational flexibility, enabling cyclization without steric hindrance .
• Hydrogen Bonding: Compounds like (E)-2-{[2-(2-Hydroxyethylamino)ethyl-imino]methyl}phenol exhibit intramolecular O–H⋯N hydrogen bonds, stabilizing crystal structures . In contrast, 2-(2-Bromoallyloxy)phenol relies on intermolecular interactions for solid-state stability .

Research Findings and Data

Comparative Stability

• Thermal Stability: Polymers derived from 2-(2-Bromoallyloxy)phenol exhibit higher thermal degradation temperatures (~400°C) compared to methoxy-substituted analogs (~350°C) due to fused ring systems .
• Solubility: Methoxy-substituted phenols show better solubility in polar solvents (e.g., DMF) than brominated analogs .